N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-3-methoxybenzamide

• IUPAC Name: N-[2-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]ethyl]-3-methoxybenzamide
• InChI: InChI=1S/C17H23N5O2/c1-4-18-17-21-12(2)10-15(22-17)19-8-9-20-16(23)13-6-5-7-14(11-13)24-3/h5-7,10-11H,4,8-9H2,1-3H3,(H,20,23)(H2,18,19,21,22)
• InChI Key: LHMSEOPRVCSPIE-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NCCNC(=O)C2=CC(=CC=C2)OC)C
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol

Description

N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C17H23N5O2 and its molecular weight is 329.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.18517499 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

While the specific mechanism of action for “N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-3-methoxybenzamide” is not mentioned in the retrieved sources, similar compounds like Elacestrant (RAD-1901), a selective estrogen receptor degrader, bind to the estrogen receptor, block and degrade it.

Safety and Hazards

Safety and hazards associated with similar compounds have been documented. For example, 2-(Ethylamino)ethanol is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Corr. 1B according to GHS classification. It is also reported to be a skin and severe eye irritant.

Future Directions

“N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-3-methoxybenzamide” and similar compounds are available for scientific research needs. Their potential applications and future directions would depend on the outcomes of ongoing research studies.